molecular formula C10H7BrClF3O2 B14058283 1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one

1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one

Cat. No.: B14058283
M. Wt: 331.51 g/mol
InChI Key: CKEIJXMMVRDQAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one is a halogenated aromatic ketone characterized by a propan-2-one backbone substituted with bromine at the α-carbon and a 3-chloro-5-(trifluoromethoxy)phenyl group at the adjacent position.

Properties

Molecular Formula

C10H7BrClF3O2

Molecular Weight

331.51 g/mol

IUPAC Name

1-bromo-1-[3-chloro-5-(trifluoromethoxy)phenyl]propan-2-one

InChI

InChI=1S/C10H7BrClF3O2/c1-5(16)9(11)6-2-7(12)4-8(3-6)17-10(13,14)15/h2-4,9H,1H3

InChI Key

CKEIJXMMVRDQAC-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(C1=CC(=CC(=C1)Cl)OC(F)(F)F)Br

Origin of Product

United States

Chemical Reactions Analysis

Comparison with Similar Compounds

Substituent Effects and Reactivity

The compound’s trifluoromethoxy and chloro groups on the phenyl ring distinguish it from simpler halogenated propanones. For example:

  • 2-Bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one (): This analog lacks trifluoromethoxy and chlorine substituents but shares a brominated α-carbon. Its synthesis involves bromination of a propenone followed by elimination, suggesting that the target compound may undergo similar halogenation pathways. However, the electron-withdrawing nature of the trifluoromethoxy group in the target compound likely reduces nucleophilic attack susceptibility compared to the methylphenyl analog .
  • Teflubenzuron (): A benzamide insecticide with dichloro and difluorophenyl groups.

Physical and Crystallographic Properties

Crystallographic data for analogs like 2-Bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one () reveal that brominated ketones often crystallize in monoclinic systems with intermolecular halogen bonding.

Data Table: Key Comparisons

Compound Name Core Structure Substituents Synthesis Method Key Properties/Applications Reference
1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one Propan-2-one 3-Cl, 5-CF₃O-phenyl, Br Likely bromination of enone High electrophilicity; agrochemical intermediate (inferred)
2-Bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one Propenone 4-Me-phenyl, Br Bromination + elimination Crystallizes in monoclinic system; used in organic synthesis
Teflubenzuron Benzamide 3,5-Cl₂, 2,4-F₂-phenyl Substitution reactions Insect growth regulator; high stability due to halogens

Research Implications and Limitations

While direct data on the target compound are sparse, insights from analogs suggest:

  • Agrochemical Potential: The trifluoromethoxy group may enhance pesticidal activity by resisting metabolic degradation, as seen in compounds like novaluron () .
  • Synthesis Challenges : Steric hindrance from the bulky phenyl substituent could complicate bromination steps, requiring optimization of reaction parameters.

Limitations : The absence of direct experimental data (e.g., NMR, XRD) for the target compound necessitates caution in extrapolating properties. Further studies using tools like SHELXL () for crystallographic refinement are recommended to validate structural predictions .

Biological Activity

1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including data tables, case studies, and research findings.

  • Molecular Formula : C10H8BrClF3O
  • Molecular Weight : 303.53 g/mol
  • CAS Number : 1417567-41-9

Biological Activity Overview

The biological activity of this compound has been studied in various contexts, particularly its effects on cancer cells and its potential as an antimicrobial agent.

Anticancer Activity

Research indicates that compounds containing trifluoromethyl groups have enhanced potency against certain cancer cell lines. The presence of the trifluoromethoxy group in 1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one may contribute to its ability to inhibit tumor growth by affecting cellular pathways involved in proliferation and apoptosis.

Case Study: Inhibition of HSET
A study focusing on the inhibition of the HSET (KIFC1) protein, which is crucial for the survival of centrosome-amplified cancer cells, demonstrated that compounds similar to 1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one exhibited micromolar inhibition in vitro. This suggests potential for further development as a therapeutic agent against cancers characterized by centrosome amplification .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Preliminary studies have shown that derivatives with similar functional groups exhibit varying degrees of antifungal activity against pathogens such as Candida albicans.

Table 1: Antimicrobial Activity Comparison

Compound NameMIC (µg/mL)Target Organism
Compound A0.023Candida albicans
Compound B0.210Candida albicans
1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-oneTBDTBD

The mechanism by which 1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one exerts its biological effects is still under investigation. However, it is hypothesized that the trifluoromethoxy group enhances lipophilicity and alters the electronic properties of the molecule, potentially leading to improved binding affinity for biological targets.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.